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Compound of Interest

Compound Name: 2-Naphthoyl chloride

Cat. No.: B145925

CAS Number: 2243-83-6

This technical guide provides an in-depth overview of 2-Naphthoyl chloride, a pivotal reagent
in synthetic chemistry. Tailored for researchers, scientists, and professionals in drug
development, this document details its chemical and physical properties, safety and handling
protocols, synthesis, and key applications, with a focus on its role as a versatile acylating
agent.

Core Chemical and Physical Properties

2-Naphthoyl chloride, also known as 2-naphthalenecarbonyl chloride, is an aromatic acyl
chloride derived from naphthalene.[1] It is a solid at room temperature, appearing as a white to
pale yellow or orange powder or crystalline solid.[2][3] Its fundamental properties are
summarized below.
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Property Value Citations

CAS Number 2243-83-6 [2]

Molecular Formula C11H-CIO [2]

Molecular Weight 190.63 g/mol [2][4]
White to pale yellow/orange

Appearance _ (2]
powder or solid

Melting Point 49-54 °C [2][5]

N _ 306 °C (at 760 mmHg); 156-

Boiling Point [21[6][7]
162 °C (at 7-11 mmHg)

Flash Point > 110 °C (> 230 °F) [51I7]
Soluble in organic solvents

B (e.g., dichloromethane, ether);

Solubility ) [1]
Insoluble and reacts with
water.
Typically 297.5% - 98% (b

Purity/Assay ypiealy (by [2][7]

GC)

Safety, Handling, and Storage

2-Naphthoyl chloride is a corrosive and moisture-sensitive compound that requires careful
handling to ensure laboratory safety.[5][8] Contact with water results in a vigorous reaction,
liberating toxic hydrogen chloride gas.[5]
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Hazard Class & .
GHS Pictogram
Statement

Precautionary
Measures & Citations

Storage

Skin Corrosion 1B GHSO05

Handling: Use only

under a chemical

fume hood. Wear

protective gloves,

clothing, eye, and face  [5][7]
protection. Avoid

breathing dust/fumes.

Prevent contact with

skin and eyes.[5][8]

H314: Causes severe
skin burns and eye walt text

damage.

Storage: Store in a
dry, cool, and well-
ventilated place away
from moisture and
incompatible materials
(e.g., strong oxidizing
agents, water). Keep 121151171
containers tightly
closed under an inert
atmosphere. Store at
2-8 °C for optimal
stability.[2][5]
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First Aid: In case of
skin contact, wash off
immediately with
plenty of water for at
least 15 minutes. For
Water-Reactive - feye co.ntact, rlhse [5]
immediately with
plenty of water for at
least 15 minutes.
Seek immediate
medical attention in all

cases of exposure.[5]

Chemical Reactivity and Mechanism

The reactivity of 2-Naphthoyl chloride is dominated by the electrophilic carbonyl carbon. The
chlorine atom is an excellent leaving group, making the compound highly susceptible to
nucleophilic acyl substitution.[2] This reactivity allows for the efficient introduction of the 2-
naphthoyl moiety onto various substrates, including alcohols, amines, and carbanions, to form
corresponding esters, amides, and ketones.[2]

Reactants

2-Naphthoyl Chloride Nucleophile
(Electrophile) (e.g., R-NH2, R-OH)

ucleophilic Attack

Tetrahedral Intermediate

Chloride Elimination

Acylated Product HCI
(Amide or Ester) (Byproduct)
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Caption: General mechanism of nucleophilic acyl substitution for 2-Naphthoyl chloride.

Experimental Protocols

Synthesis of 2-Naphthoyl Chloride from 2-Naphthoic
Acid

This protocol describes the conversion of 2-naphthoic acid to 2-Naphthoyl chloride using

thionyl chloride (SOCI2), a common and effective chlorinating agent.[9]

Materials:

2-Naphthoic acid

e Thionyl chloride (SOCI2)

o Toluene (optional, as solvent)

» Round-bottom flask with reflux condenser
e Heating mantle

o Magnetic stirrer

» Rotary evaporator

Methodology:

e Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a reflux condenser
fitted with a drying tube (e.qg., filled with CaClz) to protect the reaction from atmospheric
moisture. All glassware must be oven-dried.

o Reagents: In the fume hood, charge the flask with 2-naphthoic acid (1.0 eq). Add an excess
of thionyl chloride (SOCI2), typically 2-5 equivalents. Toluene can be used as a solvent if
desired.[4][9]

o Reaction: Heat the mixture to reflux (the boiling point of thionyl chloride is ~76 °C) and
maintain for 2-4 hours.[9] The reaction progress can be monitored by the cessation of gas
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evolution (HCI and SOz).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Carefully remove the excess thionyl chloride and any solvent under reduced pressure using
a rotary evaporator. A trap containing a base (e.g., NaOH solution) should be used to
neutralize the toxic vapors.

Product: The resulting crude 2-Naphthoyl chloride, often a yellow solid upon cooling, is
typically of sufficient purity for subsequent reactions.[9] If higher purity is required, it can be
purified by vacuum distillation or recrystallization.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b145925?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-naphthoyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Assemble dry glassware
(Flask, Condenser)

:

2. Add 2-Naphthoic Acid
and excess Thionyl Chloride

:

3. Heat to reflux
for 2-4 hours

:

4. Cool to Room Temp.

:

5. Remove excess SOCIz
via rotary evaporation

Crude 2-Naphthoyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Naphthoyl chloride.
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Representative Application: Synthesis of N-benzyl-2-
naphthamide

This protocol details a standard amidation reaction, demonstrating the use of 2-Naphthoyl
chloride as an acylating agent.

Materials:

2-Naphthoyl chloride

e Benzylamine

 Triethylamine (EtsN) or Pyridine (as a non-nucleophilic base)
¢ Dichloromethane (DCM), anhydrous

o Magnetic stirrer

e Separatory funnel

e 1 M HCI solution

o Saturated NaHCOs solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)
Methodology:

o Reactant Solution: In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve
benzylamine (1.0 eq) and triethylamine (1.1-1.2 eq) in anhydrous dichloromethane. Cool the
flask in an ice bath (0 °C).

» Addition: Dissolve 2-Naphthoyl chloride (1.05 eq) in a minimal amount of anhydrous DCM.
Add this solution dropwise to the stirred amine solution over 15-20 minutes, maintaining the
temperature at O °C.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm
to room temperature. Stir for 2-12 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

Quenching & Workup: Transfer the reaction mixture to a separatory funnel. Wash
sequentially with 1 M HCI to remove excess amine and base, then with saturated NaHCOs
solution to neutralize any remaining acid, and finally with brine.

Isolation: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent
using a rotary evaporator.

Purification: The resulting crude N-benzyl-2-naphthamide can be purified by recrystallization
(e.g., from ethanol or ethyl acetate/hexanes) or column chromatography on silica gel.

Applications in Research and Development

2-Naphthoyl chloride is a valuable building block in multiple areas of chemical science.[2]

Pharmaceutical Synthesis: It is a key intermediate in the production of various active
pharmaceutical ingredients (APIs).[2] Notably, it is used in the synthesis of Ezutromid, a
utrophin modulator investigated for the treatment of Duchenne muscular dystrophy.[10] It is
also employed in creating potential anti-inflammatory and analgesic drugs.[2][6]

Organic Synthesis: Its primary use is as an efficient acylating agent to introduce the
naphthoyl group, modifying the properties of organic molecules.[2] This is fundamental in
creating complex structures in multi-step syntheses.

Material Science: The compound serves as a monomer or modifying agent in the production
of specialty polymers and resins, contributing to enhanced thermal and mechanical
properties.[2]

Dyes and Pigments: It acts as a key component in the manufacture of certain dyes, where
the naphthyl group can form part of the chromophore system.[2]

Analytical Chemistry: It is used as a derivatizing agent, for example, in the pre-column
derivatization of amino acids for analysis by liquid chromatography-tandem mass
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spectrometry, enhancing their detection.[11] It has also been used to prepare amide
derivatives of amphetamine enantiomers for chiral separation.[12]

2-Naphthoyl Chloride

API Intermediate /Monomer

Pharmaceuticals

(e.g., Ezutromid) Polymers & Resins Dyes & Pigments Analytical Derivatization
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Caption: Key application areas of 2-Naphthoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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